molecular formula C8H8BrNO B8529440 2-Bromo-4-methoxy-6-vinyl-pyridine

2-Bromo-4-methoxy-6-vinyl-pyridine

Cat. No.: B8529440
M. Wt: 214.06 g/mol
InChI Key: ATQYMTBNZQPRSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-4-methoxy-6-vinyl-pyridine is a useful research compound. Its molecular formula is C8H8BrNO and its molecular weight is 214.06 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C8H8BrNO

Molecular Weight

214.06 g/mol

IUPAC Name

2-bromo-6-ethenyl-4-methoxypyridine

InChI

InChI=1S/C8H8BrNO/c1-3-6-4-7(11-2)5-8(9)10-6/h3-5H,1H2,2H3

InChI Key

ATQYMTBNZQPRSB-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=NC(=C1)Br)C=C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 2,6-dibromo-4-methoxy-pyridine (5.90 g, 22.1 mmol) in DME (60 mL) and 2 M aq. K2CO3-solution (20 mL), 2,4,6-trivinylcyclotriboroxane pyridine complex (3.19 g, 13.2 mmol) is added and the mixture is degassed and put under N2 before Pd(PPh3)4 (460 mg, 0.398 mmol) is added. The mixture is stirred at 85° C. for 2 h before it is again cooled to rt, diluted with water and extracted with EA. The org. extract is dried over MgSO4, filtered and concentrated. The crude product is purified by CC on silica gel eluting with heptane:EA 4:1 to give 2-bromo-4-methoxy-6-vinyl-pyridine (4.50 g) as a yellow solid; LC-MS: tR=0.90 min, [M+1]+=213.83.
Quantity
5.9 g
Type
reactant
Reaction Step One
Quantity
3.19 g
Type
reactant
Reaction Step One
Name
Quantity
60 mL
Type
solvent
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
460 mg
Type
catalyst
Reaction Step Three

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